Cas no 2121515-22-6 (3-Chloro-4-methoxy-5-(trifluoromethyl)phenylboronic acid)

• Product Name: 3-Chloro-4-methoxy-5-(trifluoromethyl)phenylboronic acid
• CAS No: 2121515-22-6
• MF: C₈H₇BClF₃O₃
• MW: 254.398592233658
• MDL: MFCD31382549
• CID: 5079128
• Update Time: 2026-03-01

3-Chloro-4-methoxy-5-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-methoxy-5-(trifluoromethyl)phenylboronic acid
• (3-Chloro-4-methoxy-5-(trifluoromethyl)phenyl)boronic acid

• MDL： MFCD31382549
• Inchi： 1S/C8H7BClF3O3/c1-16-7-5(8(11,12)13)2-4(9(14)15)3-6(7)10/h2-3,14-15H,1H3
• InChI Key： BZUYXQMVHKXXFK-UHFFFAOYSA-N
• SMILES： ClC1=CC(B(O)O)=CC(C(F)(F)F)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Topological Polar Surface Area: 49.7

Additional information on 3-Chloro-4-methoxy-5-(trifluoromethyl)phenylboronic acid

Recent Advances in the Application of 3-Chloro-4-methoxy-5-(trifluoromethyl)phenylboronic acid (CAS: 2121515-22-6) in Chemical Biology and Pharmaceutical Research

3-Chloro-4-methoxy-5-(trifluoromethyl)phenylboronic acid (CAS: 2121515-22-6) is a boronic acid derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This compound serves as a critical intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in the synthesis of complex organic molecules, including pharmaceuticals, agrochemicals, and materials. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs).

One of the most notable advancements involves the use of this boronic acid derivative in the synthesis of novel tyrosine kinase inhibitors. Researchers have demonstrated that its incorporation into the molecular scaffold enhances binding affinity and selectivity toward specific kinase targets, such as EGFR and VEGFR. This has opened new avenues for the treatment of cancers characterized by dysregulated kinase activity. Additionally, its role in PROTAC development has been explored, where it facilitates the targeted degradation of disease-causing proteins through the ubiquitin-proteasome system.

Recent publications have also shed light on the compound's utility in bioconjugation strategies. Its boronic acid moiety enables efficient coupling with diols and other nucleophiles, making it a valuable tool for labeling biomolecules and constructing antibody-drug conjugates (ADCs). This application is particularly relevant in theranostics, where precise targeting and imaging of diseased tissues are paramount. Furthermore, advancements in synthetic methodologies have improved the scalability and purity of 3-Chloro-4-methoxy-5-(trifluoromethyl)phenylboronic acid, addressing previous challenges in large-scale production.

In summary, the growing body of research underscores the multifaceted role of 3-Chloro-4-methoxy-5-(trifluoromethyl)phenylboronic acid in modern chemical biology and pharmaceutical sciences. Its applications span from drug discovery to bioconjugation, with ongoing studies exploring its potential in emerging therapeutic modalities. As synthetic techniques continue to evolve, this compound is poised to remain a cornerstone in the development of next-generation therapeutics.